
A Comprehensive Spectroscopic Guide to
Methyl 3-bromo-2-methylpropanoate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Methyl 3-bromo-2-

methylpropanoate

CAS No.: 20609-71-6

Cat. No.: B1209734

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern chemical research and pharmaceutical development, a thorough

understanding of the structural and electronic properties of molecules is paramount.

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) provide the foundational data for this

understanding. This guide offers an in-depth exploration of the spectroscopic signature of

methyl 3-bromo-2-methylpropanoate (C₅H₉BrO₂), a halogenated ester with potential

applications in organic synthesis and as a building block for more complex molecules. As a

Senior Application Scientist, my aim is to not only present the spectral data but to also provide

insights into the principles behind the data acquisition and interpretation, thereby empowering

researchers to leverage this information in their own work.

Molecular Structure and Spectroscopic Overview
Methyl 3-bromo-2-methylpropanoate is a chiral ester with the following structure:
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Br-CH₂-CH(CH₃)-C(=O)O-CH₃

The presence of a stereocenter at the C-2 position gives rise to (R)- and (S)-enantiomers. The

spectroscopic data presented in this guide pertains to the racemic mixture unless otherwise

specified. The molecule's key structural features, including the ester functional group, the C-Br

bond, and the various proton and carbon environments, all contribute to its unique

spectroscopic fingerprint.

A holistic understanding of the molecule is best achieved by integrating the data from multiple

spectroscopic techniques. NMR spectroscopy elucidates the carbon-hydrogen framework, IR

spectroscopy identifies the functional groups present, and mass spectrometry provides

information on the molecular weight and fragmentation patterns.
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Caption: Interplay of spectroscopic techniques for molecular characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution.[1] By probing the magnetic properties of atomic nuclei, primarily ¹H and
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¹³C, we can map out the connectivity and chemical environment of atoms within a molecule.

¹H NMR Spectroscopy
Proton NMR provides detailed information about the number of different types of protons, their

chemical environment, and their proximity to other protons.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

A standard protocol for acquiring a high-quality ¹H NMR spectrum of a small organic molecule

like methyl 3-bromo-2-methylpropanoate is as follows:

Sample Preparation: Dissolve 5-25 mg of the sample in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.[2] The use of a deuterated solvent is

crucial to avoid large solvent signals that would obscure the analyte's signals.[3] A small

amount of an internal standard, such as tetramethylsilane (TMS), is added for chemical shift

referencing (δ = 0.00 ppm).

Instrument Setup: The spectrum is typically acquired on a 300 MHz or higher field NMR

spectrometer. The instrument is tuned and the magnetic field is shimmed to achieve optimal

resolution.

Data Acquisition: A standard pulse-acquire sequence is used. Key parameters include a 90°

pulse angle, a spectral width of approximately 12 ppm, an acquisition time of around 3-4

seconds, and a relaxation delay of 1-5 seconds to allow for full relaxation of the protons

between scans.[4] The number of scans can be varied to achieve an adequate signal-to-

noise ratio.

Data Processing: The acquired free induction decay (FID) is Fourier transformed, phased,

and baseline corrected. The spectrum is then integrated to determine the relative ratios of

the different protons.

¹H NMR Data Summary
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Signal
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

a ~3.70 s - 3H -OCH₃

b ~3.55 m - 2H -CH₂Br

c ~2.90 m - 1H -CH(CH₃)-

d ~1.25 d ~7.0 3H -CH(CH₃)-

Note: The exact chemical shifts and coupling constants can vary slightly depending on the

solvent and the specific instrument used.

Interpretation and Rationale

-OCH₃ (a): The methyl ester protons appear as a singlet around 3.70 ppm. The singlet

multiplicity is due to the absence of any adjacent protons. Its downfield shift is a result of the

deshielding effect of the adjacent oxygen atom.

-CH₂Br (b): The two protons on the carbon bearing the bromine atom are diastereotopic due

to the adjacent chiral center. They appear as a multiplet around 3.55 ppm. The bromine

atom's electron-withdrawing nature causes a significant downfield shift.

-CH(CH₃)- (c): The single proton at the chiral center appears as a multiplet around 2.90 ppm.

It is coupled to the adjacent methyl and methylene protons, resulting in a complex splitting

pattern.

-CH(CH₃)- (d): The methyl group attached to the chiral center appears as a doublet around

1.25 ppm due to coupling with the single proton on the chiral center, with a typical coupling

constant of approximately 7.0 Hz.
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Caption: Proton assignments in methyl 3-bromo-2-methylpropanoate.

¹³C NMR Spectroscopy
Carbon-13 NMR provides information on the number of different carbon environments in a

molecule.

Experimental Protocol: Acquiring a ¹³C NMR Spectrum

The procedure is similar to that for ¹H NMR, with some key differences:

Sample Preparation: A more concentrated sample (50-100 mg) is generally required due to

the lower natural abundance (1.1%) and smaller gyromagnetic ratio of the ¹³C nucleus.[2]

Data Acquisition: A standard proton-decoupled pulse sequence is typically used to simplify

the spectrum to single lines for each carbon. A wider spectral width (e.g., 0-200 ppm) is

necessary. A longer relaxation delay may be needed for quaternary carbons.

¹³C NMR Data Summary

Chemical Shift (δ, ppm) Assignment

~173 C=O (ester carbonyl)

~52 -OCH₃

~45 -CH(CH₃)-

~35 -CH₂Br

~15 -CH(CH₃)-
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Note: These are approximate chemical shifts and can vary slightly.

Interpretation and Rationale

C=O (~173 ppm): The carbonyl carbon of the ester group is highly deshielded and appears

far downfield.

-OCH₃ (~52 ppm): The carbon of the methoxy group is deshielded by the attached oxygen.

-CH(CH₃)- (~45 ppm): The methine carbon at the chiral center.

-CH₂Br (~35 ppm): The carbon attached to the electron-withdrawing bromine atom.

-CH(CH₃)- (~15 ppm): The methyl carbon attached to the chiral center, appearing in the

typical aliphatic region.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule by measuring the absorption of infrared radiation, which excites molecular

vibrations.[5]

Experimental Protocol: Acquiring an FTIR Spectrum

For a liquid sample like methyl 3-bromo-2-methylpropanoate, the following procedure is

common:

Sample Preparation: A thin film of the neat liquid is prepared between two salt plates (e.g.,

NaCl or KBr), which are transparent to infrared radiation.[6][7]

Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. A background spectrum of the empty salt plates is first recorded and

automatically subtracted from the sample spectrum to eliminate atmospheric and

instrumental interferences.

IR Data Summary
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Wavenumber (cm⁻¹) Intensity Assignment

~2980-2850 Medium C-H stretching (alkane)

~1740 Strong C=O stretching (ester)

~1460, ~1380 Medium C-H bending (alkane)

~1200 Strong C-O stretching (ester)

~650 Medium-Strong C-Br stretching

Interpretation and Rationale

C-H stretching (~2980-2850 cm⁻¹): These absorptions are characteristic of the stretching

vibrations of the sp³ hybridized C-H bonds in the methyl and methylene groups.

C=O stretching (~1740 cm⁻¹): A strong, sharp absorption band in this region is a definitive

indicator of the carbonyl group in an ester.[4]

C-H bending (~1460, ~1380 cm⁻¹): These bands correspond to the bending vibrations of the

C-H bonds.

C-O stretching (~1200 cm⁻¹): Esters typically show a strong C-O stretching band in this

region.

C-Br stretching (~650 cm⁻¹): The absorption due to the C-Br stretching vibration is expected

in the fingerprint region of the spectrum.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ions. It provides information about the molecular weight and the fragmentation pattern

of a molecule upon ionization.[8]

Experimental Protocol: Acquiring an Electron Ionization (EI) Mass Spectrum

A common method for analyzing small, volatile organic molecules is Gas Chromatography-

Mass Spectrometry (GC-MS) with Electron Ionization (EI):
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Sample Introduction: The sample is injected into a gas chromatograph, which separates the

components of the sample. The separated methyl 3-bromo-2-methylpropanoate then

enters the mass spectrometer.

Ionization: In the ion source, the molecules are bombarded with a high-energy electron beam

(typically 70 eV), causing the ejection of an electron and the formation of a molecular ion

(M⁺•).[9]

Fragmentation: The excess energy from the ionization process often causes the molecular

ion to fragment into smaller, characteristic ions.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which

separates them based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion abundance versus m/z.

Mass Spectrometry Data Summary

The mass spectrum of methyl 3-bromo-2-methylpropanoate will exhibit a molecular ion peak

and several fragment ions. Due to the presence of bromine, which has two major isotopes (⁷⁹Br

and ⁸¹Br) in a nearly 1:1 ratio, any fragment containing a bromine atom will appear as a pair of

peaks (M and M+2) of almost equal intensity.

Expected Key Fragments:

[M]⁺• and [M+2]⁺• (m/z 180 and 182): The molecular ion peaks.

[M - OCH₃]⁺ (m/z 149 and 151): Loss of the methoxy radical.

[M - Br]⁺ (m/z 101): Loss of a bromine radical. This is often a prominent peak.

[COOCH₃]⁺ (m/z 59): The methoxycarbonyl fragment.

Fragmentation Pathway Visualization
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Caption: Simplified fragmentation pathway of methyl 3-bromo-2-methylpropanoate.

Conclusion
The spectroscopic data presented in this guide provides a comprehensive and self-validating

system for the identification and characterization of methyl 3-bromo-2-methylpropanoate.

The ¹H and ¹³C NMR spectra reveal the detailed carbon-hydrogen framework, the IR spectrum

confirms the presence of the key ester and alkyl halide functional groups, and the mass

spectrum provides the molecular weight and characteristic fragmentation patterns. By

understanding the principles behind these techniques and the interpretation of the resulting

data, researchers can confidently utilize this versatile molecule in their synthetic and

developmental endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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